Cas no 77747-79-6 (2(1H)-Pyridinethione,5,6-dihydro-4-[4-(2-hydroxyethyl)-1-piperazinyl]-6,6-dimethyl-)

• Product Name: 2(1H)-Pyridinethione,5,6-dihydro-4-[4-(2-hydroxyethyl)-1-piperazinyl]-6,6-dimethyl-
• CAS No: 77747-79-6
• MF: C₁₃H₂₃N₃OS
• MW: 269.406221628189
• CID: 574684
• PubChem ID: 5034882
• Update Time: 2025-04-19

2(1H)-Pyridinethione,5,6-dihydro-4-[4-(2-hydroxyethyl)-1-piperazinyl]-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,5,6-dihydro-4-[4-(2-hydroxyethyl)-1-piperazinyl]-6,6-dimethyl-
• MLS000756890
• CHEMBL1487562
• NSC351202
• DTXSID20407673
• NSC-351202
• 77747-79-6
• SMR000528981

• Inchi： 1S/C13H23N3OS/c1-13(2)10-11(9-12(18)14-13)16-5-3-15(4-6-16)7-8-17/h9,17H,3-8,10H2,1-2H3,(H,14,18)
• InChI Key： POHBPMZVOIDPOU-UHFFFAOYSA-N
• SMILES： S=C1C=C(CC(C)(C)N1)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 269.15639
• Monoisotopic Mass: 269.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 38.74